Cas no 60557-18-8 (4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine)

4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine structure
60557-18-8 structure
Product Name:4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
CAS No:60557-18-8
MF:C17H15ClN2S
MW:314.832401514053
CID:3082461
PubChem ID:12291618
Update Time:2025-04-21

4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
    • 60557-18-8
    • AKOS000678505
    • MDL: MFCD08898838
    • Inchi: 1S/C17H15ClN2S/c1-10-6-8-11(9-7-10)16-19-15(18)14-12-4-2-3-5-13(12)21-17(14)20-16/h6-9H,2-5H2,1H3
    • InChI Key: LOCNUICGJFZFJW-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(C3C=CC(C)=CC=3)=N1)SC1CCCCC=12

Computed Properties

  • Exact Mass: 314.0644474Da
  • Monoisotopic Mass: 314.0644474Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 54Ų

4-Chloro-2-p-tolyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine Related Literature

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